Ethyl 2-[(2-ethoxy-2-oxoethyl)amino]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[(2-ethoxy-2-oxoethyl)amino]propanoate is a chemical compound that is part of the ester family . Esters are known for their diverse applications, including drug development, organic synthesis, and catalysis. They generally have pleasant odors and are often responsible for the characteristic fragrances of fruits and flowers .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C11H19NO5 . The molecular weight of this compound is 245.278 .Scientific Research Applications
Anticancer Applications
One prominent application of related compounds is in the development of anticancer agents. Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate derivatives have been identified as potential anticancer agents capable of overcoming multiple drug resistance in cancer cells. These compounds have shown low micromolar cytotoxicity against a wide range of hematologic and solid tumor cells, with particular effectiveness in selectively killing drug-resistant cancer cells over parent cancer cells. This selectivity is attributed to the induction of apoptosis in tumor cells, highlighting the promise of these compounds in treating cancers with multiple drug resistance (Das et al., 2009).
Polymorphism in Pharmaceutical Compounds
Research on polymorphism, particularly in pharmaceutical compounds, is crucial for understanding the physical and chemical properties of drugs. A study of polymorphic forms of a closely related compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, used spectroscopic and diffractometric techniques to characterize the subtle structural differences between the polymorphs. This research aids in the analytical and physical characterization of pharmaceutical compounds, impacting their development and application (Vogt et al., 2013).
Chemical Synthesis and Characterization
The synthesis and characterization of novel compounds are central to chemical research. For example, ethyl 2-amino-3-cyano-4-(2-ethoxy-2-oxoethyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-4-carboxylate derivatives were synthesized through a sequential one-pot, three-component reaction. This process highlights the importance of atom economical synthesis routes in producing densely functionalized 4H-chromene derivatives, which hold medicinal promise (Boominathan et al., 2011).
Solubility and Solution Thermodynamics
Understanding the solubility and solution thermodynamics of chemical compounds is vital for their purification and theoretical studies. A study on the solubility of ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate in various organic solvents provided essential data for its purification process. The research detailed the solubility values in different solvents and explored thermodynamic models, offering fundamental data for the crystallization process of such compounds (Han et al., 2016).
Antitumor Activity
Another significant application area is the synthesis and evaluation of compounds for their antitumor activity. Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate was synthesized and showed distinct inhibition of the proliferation of certain cancer cell lines, underscoring the potential of such compounds in cancer treatment (Liu et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[(2-ethoxy-2-oxoethyl)amino]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-4-13-8(11)6-10-7(3)9(12)14-5-2/h7,10H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIBDNCRATXAUMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(C)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.